Acid blue 76

Specification

• CAS No.: 12238-89-0
• Molecular Formula: C16H32O2
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Acid Blue 76 is classified as an acid dye with the Chemical Abstracts Service (CAS) registry number 12238-39-0. According to chemical database information, it has the molecular formula C34H24BaCl2N4O8S2 with a molecular weight of 888.93936. The compound contains barium as a central metal ion, with chlorine, nitrogen, oxygen, and sulfur atoms in its complex structure.

The presence of sulfonic acid groups (indicated by sulfur atoms in the formula) is consistent with its classification as an acid dye, as these functional groups are responsible for the water solubility and acidic properties characteristic of this dye class. The molecular structure includes aromatic rings connected through azo groups, which contribute to the compound's chromophoric properties and blue coloration.

It's worth noting that there appears to be some overlap in chemical databases, as the same CAS number (12238-39-0) is sometimes associated with both Acid Blue 76 and a compound called "Brilliant Red" or "D&C Red 9" which shares the same molecular formula. This may indicate either a database error or that the compound exhibits different color properties under varying conditions.

Physical and Chemical Properties

Property	Expected Value/Characteristic
Appearance	Dark blue crystalline powder
Molecular Weight	888.93936
Solubility	Water-soluble (characteristic of acid dyes)
pH Stability	Likely stable across moderate pH range
Melting Point	Potentially >250°C (based on similar compounds)

Applications and Uses

Textile Industry

Acid Blue 76, like other acid dyes, is primarily used in the textile industry for dyeing protein-based fibers such as wool, silk, and nylon. The dye forms ionic bonds with the amino groups in these fibers under acidic conditions, resulting in a strong and relatively colorfast bond.

Synthesis and Manufacturing

Comparative Analysis with Similar Acid Blue Dyes

To better understand Acid Blue 76 in context, the following table compares its known properties with other acid blue dyes:

Property	Acid Blue 76	Acid Blue 1	Acid Blue 9	Acid Blue 7
CAS Number	12238-39-0	129-17-9/20262-76-4	94082-76-5	3486-30-4
Molecular Formula	C34H24BaCl2N4O8S2	C27H31N2O7S2·Na	C37H39N3NaO9S3	Not specified
Molecular Weight	888.94	582.67	788.91	Not specified
Color Index	Not specified	42051	42090	42080
Water Solubility	Likely soluble	9.46-66.68 g/L at 20-25℃	Soluble	Soluble
Applications	Textile dyeing (presumed)	Lymphangiography, textile dyeing	Food dye, textiles	Soaps, detergents, textiles
pH Stability	Not specified	Not specified	Not specified	Most stable at pH 3-9

This comparison highlights the structural diversity within the acid blue dye family and the range of applications these compounds serve.

Current Research and Future Directions

Research on acid blue dyes continues to evolve, with several current trends that may include Acid Blue 76:

Advanced Applications

Recent studies have investigated the use of acid blue dyes in:

• Drug delivery systems and gene therapy

• Nanocomposite particles for biomedical applications

• Development of novel analytical techniques

Environmental Impact and Sustainable Alternatives

With growing environmental concerns, research is increasingly focused on:

• Biodegradation studies of acid dyes

• Development of environmentally friendly alternatives

• Advanced treatment methods for dye-containing wastewater

Structure-Property Relationships

The relationship between molecular structure and properties of acid blue dyes remains an active area of research. For Acid Blue 76, understanding how its barium content and specific molecular configuration influence its dyeing properties and environmental fate would be valuable for both industrial applications and environmental risk assessment.